cevimeline
cevimeline
Cevimeline is a cholinergic analogue with glandular secretion stimulatory activity. Cevimeline binds to and activates muscarinic receptors, thereby increasing the secretions in exocrine salivary and sweat glands. This cholinergic agonist also increases the tone of smooth muscle in the gastrointestinal and urinary tracts. Cevimeline is being studied as a treatment for dry mouth caused by radiation therapy to the head and neck.
Cevimeline is an orally available cholinergic agonist that is used to treat symptoms of dry mouth in patients with keratoconjunctivitis sicca (Sjögren syndrome). Cevimeline has not been linked to serum enzyme elevations during therapy or to instances of clinically apparent liver injury.
Cevimeline is an orally available cholinergic agonist that is used to treat symptoms of dry mouth in patients with keratoconjunctivitis sicca (Sjögren syndrome). Cevimeline has not been linked to serum enzyme elevations during therapy or to instances of clinically apparent liver injury.
Brand Name:
Vulcanchem
CAS No.:
124620-88-8
VCID:
VC0040973
InChI:
InChI=1S/C10H17NOS/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11/h8-9H,2-7H2,1H3
SMILES:
CC1OC2(CN3CCC2CC3)CS1
Molecular Formula:
C10H17NOS
Molecular Weight:
199.32 g/mol
cevimeline
CAS No.: 124620-88-8
Main Products
VCID: VC0040973
Molecular Formula: C10H17NOS
Molecular Weight: 199.32 g/mol
| CAS No. | 124620-88-8 |
|---|---|
| Product Name | cevimeline |
| Molecular Formula | C10H17NOS |
| Molecular Weight | 199.32 g/mol |
| IUPAC Name | 2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] |
| Standard InChI | InChI=1S/C10H17NOS/c1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11/h8-9H,2-7H2,1H3 |
| Standard InChIKey | WUTYZMFRCNBCHQ-UHFFFAOYSA-N |
| SMILES | CC1OC2(CN3CCC2CC3)CS1 |
| Canonical SMILES | CC1OC2(CN3CCC2CC3)CS1 |
| Description | Cevimeline is a cholinergic analogue with glandular secretion stimulatory activity. Cevimeline binds to and activates muscarinic receptors, thereby increasing the secretions in exocrine salivary and sweat glands. This cholinergic agonist also increases the tone of smooth muscle in the gastrointestinal and urinary tracts. Cevimeline is being studied as a treatment for dry mouth caused by radiation therapy to the head and neck. Cevimeline is an orally available cholinergic agonist that is used to treat symptoms of dry mouth in patients with keratoconjunctivitis sicca (Sjögren syndrome). Cevimeline has not been linked to serum enzyme elevations during therapy or to instances of clinically apparent liver injury. |
| Solubility | In water, 4.1X10+4 mg/L at 25 °C /Estimated/ |
| Synonyms | 2-methyspiro(1,3-oxathiolane-5,3)quinuclidine AF 102B AF 102B, (cis-(+))-isomer AF 102B, (trans)-isomer AF-102B AF102B cevimeline cevimeline hydrochloride Evoxac FKS 508 FKS-508 SNI 2011 SNI-2011 |
| PubChem Compound | 2684 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume